Cas no 2612-28-4 (2-Propylpropane-1,3-diol)

• Product Name: 2-Propylpropane-1,3-diol
• CAS No: 2612-28-4
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00799394
• CID: 84412
• PubChem ID: 7021156
• Update Time: 2025-05-19

2-Propylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-Propylpropane-1,3-diol
• 2-n-Propylpropane-1,3-diol
• 2-n-Propyl-1,3-propanediol
• 2-n-Propylpropan-1,3-diol
• 2-Propyl-1,3-propanediol
• 2-Propyl-propan-1,3-diol
• 2-propyl-propane-1,3-diol
• 1,3-Propanediol, 2-propyl-
• 1,1-Bis(hydroxymethyl)butane
• 2-propylpropan-1,3-diol
• 2-propyl-propane-l,3-diol
• 2-n-Propylpropane- 1,3-diol
• 2-n-propyl-propane-1,3-diol
• Jsp005136
• FZHZPYGRGQZBCV-UHFFFAOYSA-N
• SBB059211
• 2240AB
• AB0086308
• ST51044314
• AKOS015917977
• CS-W011220
• 2612-28-4
• SY109352
• AB7729
• 1,3-Propanediol,2-propyl-
• MFCD00799394
• AMY36979
• A877364
• AS-10139
• 2-n-Propylpropane-1 pound not3-diol
• DTXSID30427342
• CAA61228
• FT-0736160
• SCHEMBL222921
• DA-07584

• MDL： MFCD00799394
• Inchi： 1S/C6H14O2/c1-2-3-6(4-7)5-8/h6-8H,2-5H2,1H3
• InChI Key： FZHZPYGRGQZBCV-UHFFFAOYSA-N
• SMILES： OCC(CO)CCC

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 0.9843 (rough estimate)
• Melting Point: 26.38°C (estimate)
• Boiling Point: 221.7°C (rough estimate)
• Flash Point: 107.3°C
• Refractive Index: 1.4480
• PSA: 40.46000
• LogP: 0.38730
• Solubility: Not available

2-Propylpropane-1,3-diol Security Information

• Hazard Category Code： 20/21-65
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Propylpropane-1,3-diol

Professional Introduction to 2-Propylpropane-1,3-diol (CAS No: 2612-28-4)

2-Propylpropane-1,3-diol, chemically known by its CAS number 2612-28-4, is a significant compound in the field of chemical and pharmaceutical research. This diol, with its unique molecular structure, has garnered attention for its versatile applications in industrial and biological systems. The compound’s molecular formula, C₆H₁₄O₂, underscores its aliphatic nature, characterized by a linear chain of carbon atoms with hydroxyl groups at the 1st and 3rd positions. This configuration imparts distinct chemical properties that make it valuable in various synthetic pathways and biochemical processes.

The chemical structure of 2-propylpropane-1,3-diol consists of a six-carbon backbone with hydroxyl (-OH) functional groups attached to the 1st and 3rd carbons. This arrangement contributes to its high reactivity, enabling it to participate in a wide range of chemical reactions such as esterification, etherification, and oxidation. The presence of two hydroxyl groups also makes it an effective solvent and intermediate in organic synthesis, particularly in the production of polymers, resins, and specialty chemicals.

In recent years, research into 2-propylpropane-1,3-diol has expanded significantly, driven by its potential applications in pharmaceuticals and biotechnology. One of the most notable areas of study is its role as a precursor in the synthesis of bio-based chemicals. The growing emphasis on sustainable chemistry has positioned this compound as a promising alternative to traditional petrochemical-derived intermediates. For instance, studies have demonstrated its utility in the production of biodegradable polymers and lubricants, aligning with global efforts to reduce environmental impact.

Moreover, the pharmacological properties of 2-propylpropane-1,3-diol have been explored in several academic investigations. Researchers have investigated its potential as an excipient or co-solvent in drug formulations due to its ability to enhance solubility and stabilize active pharmaceutical ingredients (APIs). Preliminary studies suggest that it may exhibit mild anti-inflammatory properties, although further clinical trials are necessary to validate these findings. The compound’s compatibility with various drug delivery systems makes it an attractive candidate for enhancing therapeutic efficacy.

The industrial significance of 2612-28-4 cannot be overstated. Its applications extend beyond pharmaceuticals into agrochemicals, where it serves as a component in pesticide formulations due to its solvent properties. Additionally, it is used in the manufacturing of cosmetics and personal care products as a humectant and emollient. The compound’s versatility arises from its ability to form hydrogen bonds with water molecules, which enhances skin hydration and product stability.

Recent advancements in synthetic chemistry have also highlighted the role of 2-propylpropane-1,3-diol in catalytic processes. Researchers have developed novel catalytic systems that utilize this diol as a ligand or reactant to facilitate complex organic transformations. These innovations are particularly relevant in fine chemical synthesis, where precision and efficiency are paramount. The compound’s ability to act as a chiral auxiliary has been explored in asymmetric synthesis, offering pathways to enantiomerically pure compounds essential for pharmaceutical applications.

The environmental impact of utilizing CAS No: 2612-28-4 has been another focus of contemporary research. Studies have assessed its biodegradability and toxicity profiles to ensure safe industrial application. Unlike some synthetic solvents that persist in the environment or accumulate in biological systems, this diol demonstrates favorable degradation characteristics under aerobic conditions. This makes it a more sustainable choice for industries seeking eco-friendly alternatives without compromising performance.

In conclusion, 2-propylpropane-1,3-diol (CAS No: 2612-28-4) represents a multifaceted compound with broad applications across multiple sectors. Its unique chemical properties make it indispensable in pharmaceutical development, industrial synthesis, and sustainable chemistry initiatives. As research continues to uncover new uses and refine production methods，the importance of this compound is likely to grow further。For researchers and industries alike，this molecule offers a compelling balance between functionality、efficiency、and environmental responsibility。